Cas no 1515049-71-4 (2-fluoro-3-(2-fluorophenyl)propanoic acid)

• Product Name: 2-fluoro-3-(2-fluorophenyl)propanoic acid
• CAS No: 1515049-71-4
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5578398
• Update Time: 2025-06-08

2-fluoro-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α,2-difluoro-
• 2-fluoro-3-(2-fluorophenyl)propanoic acid

• Inchi： 1S/C9H8F2O2/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5H2,(H,12,13)
• InChI Key： VOKTYTVMNMKABX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)C(F)C(=O)O

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 279.9±30.0 °C(Predicted)
• pka: 2.54±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-fluoro-3-(2-fluorophenyl)propanoic acid

Introduction to 2-fluoro-3-(2-fluorophenyl)propanoic acid (CAS No. 1515049-71-4)

2-fluoro-3-(2-fluorophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1515049-71-4, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated carboxylic acids, which are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of two fluorine atoms in its molecular structure—the one at the alpha position of the carboxylic acid moiety and the other on the aromatic ring—provides unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural features of 2-fluoro-3-(2-fluorophenyl)propanoic acid include a propyl side chain substituted with a fluoro group and a phenyl ring further functionalized with another fluorine atom. This bifluorinated system not only influences the compound's solubility and pharmacokinetic behavior but also modulates its interactions with biological receptors. Such structural attributes have made it a subject of extensive investigation in the development of novel therapeutic agents.

In recent years, fluorinated compounds have been extensively studied due to their role in enhancing drug efficacy and pharmacological properties. The introduction of fluorine atoms into organic molecules can lead to changes in lipophilicity, metabolic resistance, and receptor binding affinity. For instance, fluoro-substituted carboxylic acids have been shown to improve the binding affinity of small-molecule drugs to their target proteins, thereby increasing their therapeutic potency. The specific arrangement of fluorine atoms in 2-fluoro-3-(2-fluorophenyl)propanoic acid contributes to its unique pharmacological profile, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-fluoro-3-(2-fluorophenyl)propanoic acid is its potential application in the synthesis of biologically active molecules. Researchers have leveraged this compound as a key intermediate in the development of inhibitors targeting various disease-related pathways. For example, studies have demonstrated its utility in designing molecules that interact with enzymes involved in cancer metabolism. The fluoro group at the alpha position enhances the compound's ability to modulate enzyme activity, while the aromatic ring provides additional binding interactions with biological targets.

Recent advancements in computational chemistry have further highlighted the significance of 2-fluoro-3-(2-fluorophenyl)propanoic acid. Molecular modeling studies have revealed that the presence of fluorine atoms influences the conformational flexibility and electronic distribution within the molecule, which are critical factors in determining its biological activity. These insights have guided synthetic chemists in optimizing derivatives of this compound for improved pharmacological properties.

The pharmaceutical industry has shown particular interest in fluorinated carboxylic acids due to their potential as drug candidates. 2-fluoro-3-(2-fluorophenyl)propanoic acid has been explored as a precursor in the synthesis of molecules targeting neurological disorders, where precise modulation of receptor interactions is essential for therapeutic efficacy. Additionally, its structural motifs have been incorporated into libraries designed for high-throughput screening (HTS), enabling rapid identification of novel drug candidates.

From a synthetic chemistry perspective, 2-fluoro-3-(2-fluorophenyl)propanoic acid serves as an excellent building block for constructing more complex molecules. The availability of this compound allows researchers to introduce fluorine-rich structures into their synthetic pathways without having to embark on multi-step synthetic routes from scratch. This capability is particularly valuable in industrial settings where efficiency and scalability are paramount.

The role of fluorine atoms in modulating metabolic stability has also been well-documented. In many cases, fluoro-substituted compounds exhibit prolonged half-lives due to resistance to enzymatic degradation. This characteristic is particularly advantageous for drugs that require sustained release or longer periods of therapeutic action. 2-fluoro-3-(2-fluorophenyl)propanoic acid exemplifies this trend, as its structure suggests potential for improved metabolic stability compared to non-fluorinated analogs.

Furthermore, recent studies have begun to explore the impact of fluorine substitution on pharmacokinetic profiles. It has been observed that certain fluoro-carboxylic acids exhibit enhanced oral bioavailability due to modifications in their solubility and permeability properties. This phenomenon underscores the importance of considering fluorine effects when designing new drugs.

The versatility of 2-fluoro-3-(2-fluorophenyl)propanoic acid extends beyond its applications in drug discovery. It has also found utility as a ligand in chemical probes used for studying enzyme mechanisms and protein interactions. By serving as a scaffold for designing molecules with specific binding affinities, researchers can gain deeper insights into biological processes at a molecular level.

In conclusion, 2-fluoro-3-(2-fluorophenyl)propanoic acid (CAS No. 1515049-71-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as an intermediate in drug synthesis, along with its contributions to understanding biological pathways and enzyme mechanisms, highlights its importance as a research tool and therapeutic candidate. As computational methods continue to refine our understanding of fluorinated compounds, it is likely that 2-fluoro-3-(2-fluorophenyl)propanoic acid will remain at forefronts efforts aimed at developing innovative treatments for various diseases.